1-[(E)-3-chloroprop-2-enyl]-4-phenylpiperidine-4-carboxylic acid

• IUPAC Name: 1-[(E)-3-chloroprop-2-enyl]-4-phenylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C15H18ClNO2/c16-9-4-10-17-11-7-15(8-12-17,14(18)19)13-5-2-1-3-6-13/h1-6,9H,7-8,10-12H2,(H,18,19)/b9-4+
• InChI Key: RCILOJUWEAICGK-RUDMXATFSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=CC=C2)C(=O)O)CC=CCl
• Isomeric SMILES: C1CN(CCC1(C2=CC=CC=C2)C(=O)O)C/C=C/Cl
• Molecular Formula: C15H18ClNO2
• Molecular Weight: 279.76 g/mol

Description

1-[(E)-3-chloroprop-2-enyl]-4-phenylpiperidine-4-carboxylic acid is a chemical compound that belongs to the family of piperidine carboxylic acids. This compound is known for its potential therapeutic applications in the field of medicine, particularly in the treatment of neurological disorders.

Mechanism of Action

The mechanism of action of 1-[(E)-3-chloroprop-2-enyl]-4-phenylpiperidine-4-carboxylic acid is not fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, specifically the glutamatergic system. This modulation results in the reduction of oxidative stress and inflammation, which are key factors in the development of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that 1-[(E)-3-chloroprop-2-enyl]-4-phenylpiperidine-4-carboxylic acid has a number of biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, improve cognitive function, and enhance neuronal survival. Additionally, it has been shown to have a neuroprotective effect on the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(E)-3-chloroprop-2-enyl]-4-phenylpiperidine-4-carboxylic acid in lab experiments is its potential therapeutic applications in the treatment of neurological disorders. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 1-[(E)-3-chloroprop-2-enyl]-4-phenylpiperidine-4-carboxylic acid. One direction is to further investigate its mechanism of action in order to optimize its therapeutic potential. Another direction is to explore its potential applications in the treatment of other neurological disorders. Additionally, further research is needed to determine the optimal dosage and administration route for this compound.

Synthesis Methods

The synthesis of 1-[(E)-3-chloroprop-2-enyl]-4-phenylpiperidine-4-carboxylic acid involves the reaction of 1-(3-chloroprop-2-enyl)piperidine with benzaldehyde in the presence of a catalyst. The resulting product is then treated with a strong acid to obtain the final product.

Scientific Research Applications

1-[(E)-3-chloroprop-2-enyl]-4-phenylpiperidine-4-carboxylic acid has been extensively studied for its potential therapeutic applications in the field of medicine. It has been found to exhibit neuroprotective properties and has shown promise in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.